
Essential Safety and Logistical Information for
Handling 2-Chlorotetradecane

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: 2-Chlorotetradecane

Cat. No.: B15478794 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This document provides immediate, essential guidance on the personal

protective equipment (PPE), operational procedures, and disposal plans for 2-
Chlorotetradecane, ensuring laboratory safety and procedural clarity.

Personal Protective Equipment (PPE)
When handling 2-Chlorotetradecane, a comprehensive PPE strategy is crucial to minimize

exposure and ensure personal safety. The following table summarizes the recommended PPE.
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PPE Category Specification Rationale

Hand Protection

Primary Gloves: Polyvinyl

Alcohol (PVA) or Viton®

gloves. Secondary Gloves

(optional): Nitrile gloves can be

worn underneath for splash

protection during incidental

contact.

2-Chlorotetradecane is a

chlorinated hydrocarbon. PVA

and Viton® offer excellent

resistance to this chemical

class.[1][2][3][4][5][6] Standard

disposable gloves like nitrile

and neoprene are not

recommended for prolonged

contact with chlorinated

solvents.[7] Always inspect

gloves for any signs of

degradation before use.

Eye and Face Protection

Chemical splash goggles

meeting ANSI Z87.1

standards. A face shield should

be worn over goggles when

there is a significant risk of

splashing.

To protect against splashes

and vapors that can cause

serious eye irritation.

Body Protection

A chemically resistant lab coat,

preferably made of a non-

porous material. A chemical-

resistant apron worn over the

lab coat when handling larger

quantities.

To prevent skin contact and

contamination of personal

clothing.

Respiratory Protection

Generally not required when

working in a well-ventilated

area or a fume hood. If

ventilation is inadequate or

there is a risk of aerosol

generation, a NIOSH-approved

respirator with an organic

vapor cartridge is

recommended.

To prevent inhalation of

vapors, which may cause

respiratory tract irritation.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.ansell.com/us/en/products/alphatec-15-554
https://redasafe.com/sa_en/ansell-alphatecr-15-554-polyvinyl-cohating-coating-gloves
https://www.allsafetyproducts.com/chemical-resistant-pvc-gloves.html
https://www.calpaclab.com/content/chemical-charts/Viton.pdf
https://researchsafety.northwestern.edu/catalog/polyvinyl-alcohol-pva-gloves.html
https://www.calpaclab.com/viton-chemical-compatibility-chart/
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15478794?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Footwear

Closed-toe, non-perforated

shoes made of a chemically

resistant material.

To protect feet from spills.

Operational Plan
Adherence to a strict operational plan is critical for the safe handling of 2-Chlorotetradecane.

1. Engineering Controls:

Ventilation: All handling of 2-Chlorotetradecane, including transfers, dilutions, and

reactions, must be conducted in a certified chemical fume hood to minimize the inhalation of

vapors.

Safety Equipment: Ensure that a safety shower and eyewash station are readily accessible

and have been recently tested.

2. Pre-Handling Procedures:

Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and

understand the SDS for 2-Chlorotetradecane.

Assemble Materials: Gather all necessary equipment and reagents before introducing 2-
Chlorotetradecane to the work area.

Inspect PPE: Carefully inspect all PPE for any damage or defects.

3. Handling Procedures:

Dispensing: Use appropriate tools (e.g., glass pipettes with a bulb, syringes) to transfer the

chemical. Avoid pouring directly from large containers to minimize splashing.

Labeling: Clearly label all containers with the chemical name, concentration, and hazard

information.

Spill Preparedness: Have a chemical spill kit readily available. The kit should contain

absorbent materials suitable for chlorinated hydrocarbons.
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4. Post-Handling Procedures:

Decontamination: Wipe down the work area in the fume hood with an appropriate solvent

and then soap and water.

Glove Removal: Remove gloves using the proper technique to avoid skin contact with any

residual chemical.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves, even if

no direct contact is suspected.

Disposal Plan
Proper disposal of 2-Chlorotetradecane and associated waste is essential to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

Halogenated Waste: 2-Chlorotetradecane is a halogenated hydrocarbon. All waste

containing this chemical must be collected in a designated "Halogenated Organic Waste"

container.[8][9]

Avoid Mixing: Do not mix halogenated waste with non-halogenated waste, as this can

significantly increase disposal costs and complexity.[9]

2. Waste Containers:

Material: Use chemically compatible containers, typically glass or high-density polyethylene

(HDPE).

Labeling: The waste container must be clearly labeled with "Hazardous Waste,"

"Halogenated Organics," and a list of all constituents and their approximate concentrations.

Closure: Keep the waste container securely closed at all times, except when adding waste.

3. Disposal of Contaminated Materials:
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Solid Waste: Any materials contaminated with 2-Chlorotetradecane, such as gloves,

absorbent pads, and disposable labware, must also be disposed of as halogenated

hazardous waste.

Empty Containers: "Empty" containers that held 2-Chlorotetradecane should be triple-

rinsed with a suitable solvent. The rinsate must be collected as halogenated waste. The

rinsed container can then be disposed of according to institutional guidelines.

4. Waste Pickup:

Follow your institution's specific procedures for requesting a hazardous waste pickup. Do not

dispose of 2-Chlorotetradecane down the drain.[9]

Quantitative Data Summary
The following table summarizes key physical and chemical properties of 2-Chlorotetradecane.

Property Value

Molecular Formula C₁₄H₂₉Cl

Molecular Weight 232.83 g/mol

Appearance Colorless liquid

Boiling Point 292.9 °C at 760 mmHg

Melting Point -3 °C

Flash Point 122.5 °C

Density 0.859 g/cm³

Vapor Pressure 0.00313 mmHg at 25°C

Water Solubility Insoluble

Experimental Workflow
The following diagram illustrates the logical workflow for the safe handling of 2-
Chlorotetradecane from preparation to disposal.
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Caption: Workflow for Safe Handling of 2-Chlorotetradecane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15478794?utm_src=pdf-custom-synthesis
https://www.ansell.com/us/en/products/alphatec-15-554
https://redasafe.com/sa_en/ansell-alphatecr-15-554-polyvinyl-cohating-coating-gloves
https://www.allsafetyproducts.com/chemical-resistant-pvc-gloves.html
https://www.allsafetyproducts.com/chemical-resistant-pvc-gloves.html
https://www.calpaclab.com/content/chemical-charts/Viton.pdf
https://researchsafety.northwestern.edu/catalog/polyvinyl-alcohol-pva-gloves.html
https://researchsafety.northwestern.edu/catalog/polyvinyl-alcohol-pva-gloves.html
https://www.calpaclab.com/viton-chemical-compatibility-chart/
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://www.uakron.edu/polymer/documents/ExamplesofWastes.pdf
https://ehs.oregonstate.edu/sites/ehs.oregonstate.edu/files/pdf/si/hazardouswastereduction_si.pdf
https://www.benchchem.com/product/b15478794#personal-protective-equipment-for-handling-2-chlorotetradecane
https://www.benchchem.com/product/b15478794#personal-protective-equipment-for-handling-2-chlorotetradecane
https://www.benchchem.com/product/b15478794#personal-protective-equipment-for-handling-2-chlorotetradecane
https://www.benchchem.com/product/b15478794#personal-protective-equipment-for-handling-2-chlorotetradecane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15478794?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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